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Compound of Interest

Compound Name: 2-Methoxy-3-methylaniline
CAS No.: 18102-30-2
Cat. No.: B098021
Get Quote
. J

CAS Number: 18102-30-2
A Comprehensive Overview for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of 2-Methoxy-3-methylaniline, a significant
chemical intermediate in organic synthesis. The document outlines its chemical and physical
properties, safety information, a plausible synthetic route, and its potential applications,
particularly in the field of drug discovery and development.

Chemical and Physical Properties

2-Methoxy-3-methylaniline, with the CAS number 18102-30-2, is an aromatic amine with a
molecular formula of CsH11NO and a molecular weight of 137.18 g/mol .[1] While specific
experimental data for some of its physical properties are not readily available, computed
properties and data from isomeric compounds provide valuable estimations.

Table 1: Physicochemical Properties of 2-Methoxy-3-methylaniline and Related Isomers
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Property

2-Methoxy-3-
methylaniline

(CAS: 18102-30-2)

3-Methoxy-2-
methylaniline

(CAS: 19500-02-8)

2-Methoxy-N-
methylaniline
(CAS: 10541-78-3)

Molecular Formula

CsH11NO

CsH11NO

CsH11NO

Molecular Weight 137.18 g/mol [1] 137.18 g/mol [2] 137.18 g/mol [3]
Melting Point Data not available 27-28 °C 30-34 °C

Boiling Point Data not available Data not available Data not available
Density Data not available Data not available Data not available
Solubility Data not available Data not available Data not available

Safety and Hazard Information

2-Methoxy-3-methylaniline is classified as a hazardous substance. According to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS), it is considered
harmful if swallowed and may cause an allergic skin reaction.[3]

Table 2: GHS Hazard Information for 2-Methoxy-3-methylaniline

Hazard Class Hazard Statement

Acute toxicity, Oral (Category 4) H302: Harmful if swallowed

Skin sensitization (Category 1) H317: May cause an allergic skin reaction

Precautionary Measures:

e Prevention: Avoid breathing dust/fume/gas/mist/vapors/spray. Wash skin thoroughly after
handling. Do not eat, drink or smoke when using this product. Contaminated work clothing
should not be allowed out of the workplace. Wear protective gloves.

e Response: If swallowed, call a poison center or doctor if you feel unwell. Rinse mouth. If on
skin, wash with plenty of soap and water. If skin irritation or rash occurs, get medical
advice/attention. Wash contaminated clothing before reuse.
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» Disposal: Dispose of contents/container in accordance with
local/regional/national/international regulations.

Synthesis and Experimental Protocols

A plausible and common method for the synthesis of substituted anilines is the reduction of the
corresponding nitro compound. Therefore, 2-Methoxy-3-methylaniline can be synthesized
from 2-methoxy-3-methylnitrobenzene. The following is a general experimental protocol based
on the synthesis of a similar compound, 3-methoxy-2-methylaniline.

Experimental Protocol: Synthesis of 2-Methoxy-3-methylaniline via Reduction of 2-methoxy-
3-methylnitrobenzene

Materials:

e 2-methoxy-3-methylnitrobenzene
o Palladium on carbon (10% Pd/C)
e Methanol

» Hydrogen gas (H2)

o Diatomaceous earth (Celite®)

Procedure:

In a suitable reaction vessel, dissolve 2-methoxy-3-methylnitrobenzene in methanol.
o Carefully add 10% Palladium on carbon to the solution.
e Purge the reaction vessel with hydrogen gas and maintain a hydrogen atmosphere.

« Stir the reaction mixture at room temperature for several hours. The reaction progress can
be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

e Upon completion of the reaction, filter the mixture through a pad of diatomaceous earth to
remove the palladium catalyst.
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¢ \Wash the filter cake with methanol.

o Combine the filtrate and washings, and remove the solvent under reduced pressure to yield
2-Methoxy-3-methylaniline.

Diagram 1: Synthetic Workflow for 2-Methoxy-3-methylaniline
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Click to download full resolution via product page

Caption: A plausible synthetic workflow for the preparation of 2-Methoxy-3-methylaniline.

Applications in Drug Development

Aniline and its derivatives are fundamental building blocks in the synthesis of a wide array of
pharmaceutical compounds. While specific drugs directly utilizing 2-Methoxy-3-methylaniline
as a starting material are not prominently documented in publicly available literature, its
structural motif is of interest to medicinal chemists. The methoxy and methyl substitutions on
the aniline ring can influence the pharmacokinetic and pharmacodynamic properties of a
potential drug molecule, such as its metabolic stability, binding affinity to biological targets, and
solubility.

Isomers of 2-Methoxy-3-methylaniline, such as 3-methoxy-2-methylaniline, are known to be
used in the preparation of indoles, indazoles, and quinoline-based antiviral agents. This
suggests that 2-Methoxy-3-methylaniline could serve as a valuable intermediate for the
synthesis of novel therapeutic agents in similar or different drug classes.

Biological Sighaling Pathways
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Currently, there is no available information in the scientific literature detailing the direct
involvement of 2-Methoxy-3-methylaniline in any specific biological signaling pathways. As a
chemical intermediate, it is more likely to be a precursor to a biologically active molecule rather
than possessing intrinsic biological activity itself. The final synthesized compound, for which 2-
Methoxy-3-methylaniline is a building block, would be the entity designed to interact with
specific biological targets and modulate signaling pathways.

Diagram 2: General Workflow for Drug Discovery
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Caption: A generalized workflow illustrating the use of a chemical intermediate in drug
discovery.

Spectral Data

Detailed experimental spectral data for 2-Methoxy-3-methylaniline is not widely available.
However, based on its structure, the following characteristic spectral features can be predicted.

Table 3: Predicted Spectral Data for 2-Methoxy-3-methylaniline
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Technique Expected Features

- Aromatic protons (multiplets in the range of

6.5-7.5 ppm)- Methoxy protons (singlet around
1H NMR 3.8 ppm)- Methyl protons (singlet around 2.2

ppm)- Amine protons (broad singlet, chemical

shift can vary)

- Aromatic carbons (peaks in the range of 110-
13C NMR 150 ppm)- Methoxy carbon (peak around 55
ppm)- Methyl carbon (peak around 15-20 ppm)

- N-H stretching (two bands for primary amine,
~3300-3500)- C-H aromatic stretching (~3000-
3100)- C-H aliphatic stretching (~2850-3000)-

FT-IR (cm™1) ) )
C=C aromatic stretching (~1450-1600)- C-N
stretching (~1250-1350)- C-O stretching (~1000-
1300)

Mass Spec. - Molecular ion peak (M*) at m/z = 137

This guide serves as a foundational resource for professionals engaged in research and
development involving 2-Methoxy-3-methylaniline. Further experimental investigation is
warranted to fully characterize its physical properties and explore its potential in the synthesis
of novel compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [In-Depth Technical Guide to 2-Methoxy-3-
methylaniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b098021/docs#in-depth-technical-guide-to-2-methoxy-
3-methylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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